An In-depth Technical Guide to the Chemical Properties of Isonicotinoyl Chloride Hydrochloride
An In-depth Technical Guide to the Chemical Properties of Isonicotinoyl Chloride Hydrochloride
For Researchers, Scientists, and Drug Development Professionals
Introduction
Isonicotinoyl chloride hydrochloride is a pivotal heterocyclic building block in modern organic and medicinal chemistry.[1] As a derivative of isonicotinic acid, it serves as a highly reactive acylating agent, enabling the synthesis of a diverse array of pharmaceutical compounds and other bioactive molecules.[1] Its particular importance is underscored by its role as a key intermediate in the production of anti-tuberculosis agents, such as isoniazid (B1672263) and its analogs.[2] This guide provides a comprehensive overview of the chemical properties, synthesis, reactivity, and safety considerations of isonicotinoyl chloride hydrochloride, tailored for professionals in research and drug development.
Physicochemical Properties
Isonicotinoyl chloride hydrochloride is a white to off-white or beige crystalline solid.[3][4] It possesses a sharp, irritating odor and is sensitive to moisture.[3][5] The hydrochloride salt form enhances its stability for storage and handling.
Table 1: Physical and Chemical Properties of Isonicotinoyl Chloride Hydrochloride
| Property | Value | Source(s) |
| Molecular Formula | C₆H₅Cl₂NO | [2][3][6][7][8] |
| Molecular Weight | 178.02 g/mol | [5][6][7][8][9][10] |
| CAS Number | 39178-35-3 | [2][3][6][7][8][9] |
| Melting Point | 153-163 °C | [3][4][8][9][10] |
| Boiling Point | 252.9 °C at 760 mmHg (decomposes) | [2][3] |
| Solubility | Soluble in methanol.[5][8] Low solubility in water.[1] Soluble in ethyl acetate, petroleum ether, and acetone.[1] | |
| Appearance | White to off-white/beige crystalline powder | [3][4] |
Synthesis of Isonicotinoyl Chloride Hydrochloride
The most common and industrially significant method for the synthesis of isonicotinoyl chloride hydrochloride is the reaction of isonicotinic acid with a chlorinating agent, typically thionyl chloride (SOCl₂).[1][2][11] This reaction proceeds via the conversion of the carboxylic acid to a more reactive acyl chloride.
General Reaction Scheme
Caption: Synthesis of Isonicotinoyl Chloride Hydrochloride.
Detailed Experimental Protocol
The following protocol is adapted from established synthetic procedures.[11]
Materials:
-
Isonicotinic acid (123 g, 1 mol)
-
Thionyl chloride (250 ml)
-
Dry diethyl ether (150 ml)
-
1 L round-bottomed flask
-
Condenser with a calcium chloride drying tube
-
Ice bath
-
Oil bath
-
Filtration apparatus
Procedure:
-
Place isonicotinic acid into the 1 L round-bottomed flask.
-
Equip the flask with a condenser fitted with a calcium chloride drying tube to protect from moisture.
-
Cool the flask in an ice bath.
-
Carefully add thionyl chloride to the flask all at once. An exothermic reaction will occur.
-
Once the initial exothermic reaction subsides (approximately 10 minutes), heat the mixture to reflux using an oil bath for 1.5 hours.
-
After reflux, remove the excess thionyl chloride by distillation under reduced pressure.
-
To the resulting crystalline residue, add 100 ml of dry diethyl ether and stir the mixture.
-
Collect the white precipitate by filtration.
-
Wash the filtered solid with an additional 50 ml of dry diethyl ether.
-
Dry the product under vacuum to yield isonicotinoyl chloride hydrochloride.
Caption: Experimental workflow for the synthesis.
Reactivity and Applications
Isonicotinoyl chloride hydrochloride is a highly reactive acylating agent due to the presence of the acyl chloride functional group.[1] It readily undergoes nucleophilic acyl substitution with a variety of nucleophiles.
Key Reactions
The primary utility of isonicotinoyl chloride hydrochloride lies in its reactions with nucleophiles to form a range of derivatives.[1] These reactions include:
-
Hydrolysis: Reacts with water to revert to isonicotinic acid. This highlights its moisture sensitivity.
-
Alcoholysis: Reacts with alcohols to form esters.
-
Aminolysis: Reacts with primary and secondary amines to form amides. This is a crucial reaction in the synthesis of many pharmaceuticals.
-
Friedel-Crafts Acylation: Can be used to acylate aromatic compounds in the presence of a Lewis acid catalyst.
Caption: Reactivity of Isonicotinoyl Chloride Hydrochloride.
Applications in Drug Development and Organic Synthesis
The reactivity of isonicotinoyl chloride hydrochloride makes it an invaluable tool in several areas:
-
Pharmaceutical Synthesis: It is a cornerstone in the synthesis of anti-tuberculosis drugs.[2][7] It is also used to prepare dual inhibitors of Aromatase/Aldosterone Synthase for potential breast cancer therapies.[5][12]
-
Agrochemical Development: It plays a role in the formulation of novel pesticides and herbicides.[7]
-
Organic Chemistry Research: It is widely used in academic research to create novel compounds and study reaction mechanisms.[7]
-
Bioconjugation: The compound is utilized in bioconjugation to link biomolecules, which is critical for drug delivery systems and diagnostics.[7]
Spectroscopic Data
Spectroscopic analysis is essential for the characterization and quality control of isonicotinoyl chloride hydrochloride. While raw spectral data is best obtained from the specific batch in use, the following provides an overview of expected spectral features.
Table 2: Spectroscopic Data Summary
| Technique | Data Source/Reference | Expected Features |
| ¹H NMR | Sigma-Aldrich, PubChem[6] | Signals corresponding to the protons on the pyridine (B92270) ring, typically in the aromatic region (δ 7-9 ppm). The acidic proton of the hydrochloride may also be observable. |
| ¹³C NMR | Sigma-Aldrich, PubChem[6] | Resonances for the carbonyl carbon (acyl chloride) and the carbons of the pyridine ring. |
| IR Spectroscopy | Sigma-Aldrich, Apollo Scientific[6][9] | A strong absorption band characteristic of the C=O stretch in an acyl chloride, typically in the range of 1750-1800 cm⁻¹. Bands associated with the pyridine ring will also be present. |
| Mass Spectrometry | PubChem[6] | The mass spectrum will show the molecular ion peak corresponding to the molecular weight of the compound. Fragmentation patterns can provide further structural information. |
Safety and Handling
Isonicotinoyl chloride hydrochloride is a corrosive and water-reactive substance that requires careful handling.
Table 3: GHS Hazard Information
| Hazard Statement | Precautionary Statement |
| H314: Causes severe skin burns and eye damage.[9][13] | P260: Do not breathe dust/fume/gas/mist/vapors/spray.[13] |
| H290: May be corrosive to metals.[10] | P280: Wear protective gloves/protective clothing/eye protection/face protection.[13] |
| Contact with water liberates toxic gas. | P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.[13] |
| P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[13] |
Handling and Storage:
-
Handle in a well-ventilated area, preferably in a chemical fume hood.
-
Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.
-
Store in a tightly sealed container in a cool, dry, and well-ventilated place.
-
Keep away from moisture and incompatible materials such as strong oxidizing agents and strong bases.
-
Store under an inert atmosphere (e.g., nitrogen) to prevent degradation.
Conclusion
Isonicotinoyl chloride hydrochloride is a versatile and highly valuable reagent in chemical synthesis. Its well-defined chemical properties and reactivity profile make it an essential component in the development of pharmaceuticals and other advanced materials. A thorough understanding of its synthesis, handling, and reactivity is crucial for its safe and effective use in a research and development setting. This guide provides the foundational knowledge required for scientists and professionals to leverage the full potential of this important chemical intermediate.
References
- 1. Page loading... [guidechem.com]
- 2. Page loading... [guidechem.com]
- 3. ISONICOTINOYL CHLORIDE HYDROCHLORIDE(39178-35-3) IR Spectrum [m.chemicalbook.com]
- 4. Isonicotinoyl chloride hydrochloride, 97% 250 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
- 5. ISONICOTINOYL CHLORIDE HYDROCHLORIDE | 39178-35-3 [chemicalbook.com]
- 6. Isonicotinoyl chloride hydrochloride | C6H5Cl2NO | CID 12262826 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. ISONICOTINOYL CHLORIDE HYDROCHLORIDE synthesis - chemicalbook [chemicalbook.com]
- 8. 异烟酰氯 盐酸盐 95% | Sigma-Aldrich [sigmaaldrich.com]
- 9. 39178-35-3 Cas No. | Isonicotinoyl chloride hydrochloride | Apollo [store.apolloscientific.co.uk]
- 10. Sigma Aldrich Isonicotinoyl chloride hydrochloride 25 g | Buy Online | Sigma Aldrich | Fisher Scientific [fishersci.com]
- 11. prepchem.com [prepchem.com]
- 12. Organic Syntheses Procedure [orgsyn.org]
- 13. Nicotinoyl chloride hydrochloride(20260-53-1) 1H NMR [m.chemicalbook.com]
